ethyl 5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate

• CAS No.: 920979-06-2
• Molecular Formula: C11H9F3N2O2
• Molecular Weight: 258.20 g/mol
• IUPAC Name: ethyl 5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• InChI: InChI=1S/C11H9F3N2O2/c1-2-18-10(17)8-5-7-6(15-8)3-4-9(16-7)11(12,13)14/h3-5,15H,2H2,1H3
• InChI Key: GEICUQXGPMXJLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=CC(=N2)C(F)(F)F

Description

Ethyl 5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C11H9F3N2O2 and its molecular weight is 258.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 ml (18.71 mmol) of concentrated sulphuric acid is added to a solution of 0.2 g (0.87 mmol) of 5-trifluoromethyl-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid, obtained in step 23.2, in 10 ml of ethanol. The solution is stirred at reflux for 20 hours and then cooled and concentrated under reduced pressure. The resultant residue is subsequently taken up with 50 ml of dichloromethane and then washed successively with 20 ml of a saturated aqueous solution of sodium hydrogen carbonate, 40 ml of water and 20 ml of a saturated aqueous solution of sodium chloride, dried over sodium sulphate and then concentrated under reduced pressure. 0.19 g of product is obtained, which product is used as it is in the subsequent step.